Methyl 3-bromo-5-methoxy-2-methylbenzoate
Overview
Description
Methyl 3-bromo-5-methoxy-2-methylbenzoate is a chemical compound with the CAS Number: 1245528-59-9 . It has a molecular weight of 259.1 . The compound is stored at temperatures between 2-8°C . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H11BrO3/c1-6-4-7 (10 (12)14-3)9 (13-2)8 (11)5-6/h4-5H,1-3H3 . The InChI key is DSWSPLNOXNFETM-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The compound has a molecular weight of 259.1 .Scientific Research Applications
Overview
Methyl 3-bromo-5-methoxy-2-methylbenzoate is a chemical compound that may have various applications in scientific research and industrial processes. While the search for direct references to this specific compound yielded limited results, insights into its potential uses can be inferred from studies on similar compounds, particularly those involving methyl esters and brominated organic molecules.
Potential Applications and Related Studies
Preservative and Antimicrobial Properties : Similar to other methyl esters of p-hydroxybenzoic acid (parabens), this compound might possess preservative properties useful in food, cosmetics, and pharmaceutical products. Studies on methyl paraben have shown that it is a stable, non-volatile compound used as an antimicrobial preservative for over 50 years, suggesting potential applications for structurally similar compounds like this compound in preserving products against microbial degradation (Soni, Taylor, Greenberg, & Burdock, 2002).
Environmental Behavior of Brominated Compounds : Given its brominated structure, understanding the environmental behavior of this compound could be critical, especially regarding its persistence, bioaccumulation, and potential for forming more toxic by-products. Research on the occurrence, fate, and behavior of parabens in aquatic environments provides insights into how brominated organic compounds behave in nature, highlighting their ubiquitous presence in surface waters and sediments due to continuous environmental introduction (Haman, Dauchy, Rosin, & Munoz, 2015).
Synthetic and Pharmaceutical Applications : Brominated compounds are often used in organic synthesis, including the synthesis of pharmaceuticals. The novel synthesis of pharmaceutical compounds, such as omeprazole, highlights the role of brominated intermediates in developing proton pump inhibitors, suggesting that this compound could serve as a precursor or intermediate in synthesizing similar complex molecules (Saini, Majee, Chakraborthy, & Salahuddin, 2019).
Electrochemical Applications : The study of electrochemical surface finishing and energy storage technologies with room-temperature haloaluminate ionic liquids suggests potential applications for brominated compounds like this compound in advanced electrochemical processes (Tsuda, Stafford, & Hussey, 2017).
Safety and Hazards
properties
IUPAC Name |
methyl 3-bromo-5-methoxy-2-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO3/c1-6-8(10(12)14-3)4-7(13-2)5-9(6)11/h4-5H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPNJZPSNMSKZSA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Br)OC)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40619877 |
Source
|
| Record name | Methyl 3-bromo-5-methoxy-2-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40619877 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13979-62-9 |
Source
|
| Record name | Benzoic acid, 3-bromo-5-methoxy-2-methyl-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13979-62-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-bromo-5-methoxy-2-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40619877 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[5-(4-Chlorophenyl)-1,2,4-oxadiazol-3-yl]ethan-1-amine hydrochloride](/img/structure/B3047379.png)
![1$l^{6}-Thia-4-azaspiro[5.5]undecane-1,1-dione](/img/structure/B3047381.png)
![methyl [4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]acetate](/img/structure/B3047386.png)
![Benzoic acid, 3-methoxy-4-[(1-methyl-5-nitro-1H-indol-3-yl)methyl]-](/img/structure/B3047395.png)
